3,3,5,5-tetramethyl-6-(4-methylbenzoyl)dihydro-2H-pyran-2,4(3H)-dione

• IUPAC Name: 3,3,5,5-tetramethyl-6-(4-methylbenzoyl)oxane-2,4-dione
• InChI: InChI=1S/C17H20O4/c1-10-6-8-11(9-7-10)12(18)13-16(2,3)14(19)17(4,5)15(20)21-13/h6-9,13H,1-5H3
• InChI Key: LSJZKOMWWTUNDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2C(C(=O)C(C(=O)O2)(C)C)(C)C
• Molecular Formula: C17H20O4
• Molecular Weight: 288.34 g/mol

Description

3,3,5,5-tetramethyl-6-(4-methylbenzoyl)dihydro-2H-pyran-2,4(3H)-dione is an organic compound that belongs to the class of dihydropyranones

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3,5,5-tetramethyl-6-(4-methylbenzoyl)dihydro-2H-pyran-2,4(3H)-dione typically involves multi-step organic reactions. One possible route could involve the condensation of a suitable diketone with a benzoyl chloride derivative under acidic or basic conditions. The reaction might require specific catalysts and solvents to achieve high yields and purity.

Industrial Production Methods

Industrial production methods for such compounds often involve optimization of the synthetic route to ensure scalability, cost-effectiveness, and environmental sustainability. This may include the use of continuous flow reactors, green chemistry principles, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

3,3,5,5-tetramethyl-6-(4-methylbenzoyl)dihydro-2H-pyran-2,4(3H)-dione can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions could yield alcohols or other reduced derivatives.

Substitution: The aromatic ring may undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various electrophiles or nucleophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are crucial for achieving desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield carboxylic acids, while reduction could produce alcohols.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Potential use in studying enzyme interactions and metabolic pathways.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3,3,5,5-tetramethyl-6-(4-methylbenzoyl)dihydro-2H-pyran-2,4(3H)-dione would depend on its specific application. In medicinal chemistry, it might interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include inhibition or activation of specific biochemical processes.

Comparison with Similar Compounds

Similar Compounds

• 3,3,5,5-tetramethyl-6-benzoyldihydro-2H-pyran-2,4(3H)-dione
• 3,3,5,5-tetramethyl-6-(4-chlorobenzoyl)dihydro-2H-pyran-2,4(3H)-dione

Uniqueness

3,3,5,5-tetramethyl-6-(4-methylbenzoyl)dihydro-2H-pyran-2,4(3H)-dione is unique due to the presence of the 4-methylbenzoyl group, which can influence its chemical reactivity and biological activity compared to other similar compounds.